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Compound of Interest

Chloro(1,5-
Compound Name: . o .
cyclooctadiene)iridium(l) dimer

CAS No.: 12112-67-3

cat. No.: B080787

L J

An In-Depth Technical Guide to Chloro(1,5-cyclooctadiene)iridium(l) Dimer, [Ir(cod)Cl]2

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on Chloro(1,5-cyclooctadiene)iridium(l) dimer, commonly
abbreviated as [Ir(cod)Cl]z. This organometallic compound is a cornerstone precursor in
modern synthetic and catalytic chemistry, valued for its reliability and versatility in generating
highly active iridium catalysts. We will delve into its fundamental properties, molecular
architecture, synthesis, handling, and pivotal applications, providing field-proven insights and
detailed protocols to ensure scientific integrity and reproducibility.

Core Compound Identity and Properties

[Ir(cod)Cl]z is an air-stable, orange-red crystalline solid that has become indispensable in
organometallic chemistry and homogeneous catalysis.[1] Its primary utility lies in its role as a
stable and convenient starting material for a vast array of iridium(l) and iridium(lll) complexes.
[2][3] The dimeric structure, featuring two bridging chloride ligands, can be easily cleaved by
coordinating solvents or ligands, providing access to monomeric iridium species that are often
the catalytically active agents.

While the solid is robust, solutions of the complex can degrade in the presence of air and
should be handled under an inert atmosphere.[1]
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For ease of reference, the key chemical and physical properties of [Ir(cod)Cl]z are summarized

below.
Property Value Source(s)
Chemical Formula C16H24Cl2lIr2 [1112114]
Molecular Weight 671.70 g/mol [1112][41[5]
CAS Number 12112-67-3 [2]14115]

Orange to red crystalline
Appearance _ [1][2][6]
solid/powder

Density 2.65 g/cm3 (red polymorph) [1]

Melting Point 205 °C (decomposes) [31[6]

Soluble in many organic
N solvents (e.g., chloroform,
Solubility ] . ] [11[3][6]
dichloromethane); Insoluble in

water.

Molecular Structure and Chemical Causality

The structure of [Ir(cod)Cl]z is central to its reactivity. It consists of two iridium(l) centers, each
adopting a square planar geometry, which is characteristic for a d® transition metal complex.[1]
The two iridium atoms are bridged by two chloride ligands. Each iridium center is also
coordinated to one molecule of 1,5-cyclooctadiene (COD), a bidentate olefin ligand.

The Ir2Clz core is not planar but is folded, with a reported dihedral angle of 86°.[1] This folding
relieves steric strain between the bulky COD ligands. The relative stability of the dimer and the
lability of the bridging chloride ligands are the key reasons for its widespread use as a catalyst
precursor. The addition of a coordinating ligand (L), such as a phosphine, readily cleaves the
dimer to form monomeric complexes of the type Ir(cod)(L)CI.
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Start: Iridium salt, COD,
isopropanol, water

1. Dissolve IrClz-nH20
in isopropanol/water mixture

'

2. Add 1,5-cyclooctadiene (COD)
under inert atmosphere (N2 or Ar)

'

3. Reflux mixture (e.g., 18-24 h).
Color changes from dark brown to red.

'

4. Cool solution to room temperature.
a4 Red crystals precipitate.

" COD i
[5. Filter the solid producg

:

6. Wash crystals with cold methanol
to remove impurities

:

[7. Dry under vacuumj

End: Pure [Ir(cod)Cl]2 crystals

4
N COD

Click to download full resolution via product page

Caption: Workflow for the synthesis of [Ir(cod)Cl].
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Step-by-Step Methodology

This protocol is designed to be self-validating, with a distinct color change indicating the
progress of the reaction.

o Reagent Preparation: In a round-bottomed flask equipped with a reflux condenser and a
magnetic stir bar, dissolve the iridium precursor (e.g., IrCls-nHz20, IrCla-nH20, or HzIrCle) in a
2:1 to 1:1 volumetric mixture of isopropanol and deionized water. [7]2. Inert Atmosphere:
Purge the flask with an inert gas, such as argon or nitrogen. This is critical as the desired Ir(l)
product can be sensitive to oxidation in solution.

e Ligand Addition: Add 1,5-cyclooctadiene (COD) to the stirring solution. A typical molar ratio of
iridium to COD is approximately 1:8.6. [7]4. Reflux: Heat the reaction mixture to reflux
(boiling temperature) and maintain it for 18-24 hours. [7]During this time, the solution will
change color from dark brown or black to a clear, intense red, indicating the formation of the
Ir(I) complex.

o Crystallization: After the reflux period, allow the flask to cool slowly to room temperature.
Shiny, red-orange crystals of [Ir(cod)Cl]2 will precipitate from the solution. [7]6. Isolation:
Collect the crystals by filtration. To maximize yield, the filtrate can be concentrated to about
30-50% of its original volume to precipitate more product. [7]7. Purification: Wash the
collected crystals with a small amount of cold methanol to remove any unreacted starting
materials or byproducts. [7]8. Drying: Dry the final product under vacuum. Yields for this
method are typically around 90-95%. [7]

Handling, Storage, and Safety

Proper handling and storage are paramount for maintaining the integrity of [Ir(cod)Cl]z and
ensuring laboratory safety.

e Handling: Always handle the compound in a well-ventilated area or a fume hood. [8]Avoid
breathing dust. [8][9]Personal protective equipment (PPE), including gloves (neoprene or
nitrile), safety goggles, and a lab coat, should be worn. [9]* Storage: Store the solid in a
tightly sealed container under an inert atmosphere (nitrogen or argon). [4]It should be kept in
a cool, dry, and dark place, with recommended temperatures between 2-8°C. [3]For long-
term storage of solutions, temperatures of -20°C are advised. [2]* Safety: [Ir(cod)Cl]z is
known to cause skin and serious eye irritation and may cause respiratory irritation. [5][8]It is
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incompatible with strong oxidizing agents. [9]Always consult the Safety Data Sheet (SDS)
before use.

Key Applications in Catalysis

[Ir(cod)Cl]z is rarely used as a catalyst itself but serves as a premier precursor for generating
active catalytic species. [1][2]Its primary role is to provide a reliable source of Ir(l).
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Caption: General pathway from [Ir(cod)Cl]2 to an active catalyst.
Notable applications include:

o Hydrogenation: It is famously used to prepare Crabtree's catalyst, [Ir(cod)(PCys)(py)]PFs, a
highly effective catalyst for the hydrogenation of sterically hindered olefins. [2][3]* C-H
Activation/Borylation: It is a precursor for catalysts used in the ortho-borylation of arenes, a
powerful method for functionalizing aromatic rings. [3]* Asymmetric Catalysis: In combination
with chiral ligands, it forms catalysts for various enantioselective transformations, including
hydrogenations, allylic substitutions, and reductions of imines. [3]* Hydroamination: The
complex itself can serve as a precatalyst for the intramolecular hydroamination of
unactivated alkenes, forming nitrogen-containing heterocyclic compounds. [3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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